Cas no 16424-35-4 (2-Pentylidenecyclopentanone)

• Product Name: 2-Pentylidenecyclopentanone
• CAS No: 16424-35-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 191630
• PubChem ID: 86000
• Update Time: 2025-07-24

2-Pentylidenecyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-Pentylidenecyclopentanone
• 2-pentylidenecyclopentan-1-one
• Cyclopentanone,2-pentylidene-
• 2-Pentalydencyclopentanon
• 2-Pentyliden-cyclopentanon
• Cyclopentanone,2-pentylidene
• Einecs 240-477-4
• pentylidene cyclopentanone
• Pentylidene-2-cyclopentanone
• UNII-GV5QQX9B4H
• NS00052800
• 2-pentylidene cyclopentanone
• pentylidenecyclopentanone
• GV5QQX9B4H
• Cyclopentanone, 2-pentylidene-
• 16424-35-4
• YZKUNNFZLUCEET-UHFFFAOYSA-N
• DTXSID3041821
• 2,3-Difluoro-4-ethoxybenzeneboronicacid

• Inchi： 1S/C10H16O/c1-2-3-4-6-9-7-5-8-10(9)11/h6H,2-5,7-8H2,1H3
• InChI Key： YZKUNNFZLUCEET-UHFFFAOYSA-N
• SMILES： O=C1CCCC1=CCCCC

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.001
• Boiling Point: 240.6°Cat760mmHg
• Flash Point: 96.7°C
• Refractive Index: 1.544
• PSA: 17.07000
• LogP: 2.85600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Pentylidenecyclopentanone

Chemical Profile of 2-Pentylidenecyclopentanone (CAS No. 16424-35-4)

2-Pentylidenecyclopentanone, with the chemical formula C₁₁H₁₆O, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its CAS number, 16424-35-4, uniquely identifies it in scientific literature and databases, facilitating precise referencing in academic and industrial contexts. This compound belongs to the class of cycloketones, characterized by a cyclic structure with a ketone functional group. The presence of the pentylidene moiety introduces a degree of complexity that makes it a subject of interest for synthetic chemists and biologists alike.

The synthesis of 2-Pentylidenecyclopentanone typically involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone and pentanal. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, have been employed to optimize yield and purity. These techniques align with contemporary trends in green chemistry, emphasizing efficiency and minimal environmental impact.

Recent research has highlighted the potential applications of 2-Pentylidenecyclopentanone in pharmaceutical development. Its structural framework suggests utility as a precursor or intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory characteristics. The cycloketone core is known to interact with biological targets in diverse ways, making it a valuable scaffold for drug discovery.

In the field of medicinal chemistry, the stereochemistry of 2-Pentylidenecyclopentanone plays a crucial role in determining its biological activity. Studies have demonstrated that subtle modifications in its structure can lead to significant changes in efficacy and selectivity. This underscores the importance of high-resolution spectroscopic techniques and computational modeling in understanding its behavior at the molecular level.

The compound's reactivity also makes it a fascinating subject for studying catalytic processes. Researchers have investigated its transformation under various conditions using transition metal catalysts, which could lead to novel synthetic routes. Such advancements not only enhance our understanding of organic reactions but also contribute to the development of sustainable chemical processes.

From an industrial perspective, 2-Pentylidenecyclopentanone holds promise for applications beyond pharmaceuticals. Its unique properties make it suitable for use as an intermediate in specialty chemicals, fragrances, and polymer additives. The demand for high-purity compounds like this one continues to grow as industries seek innovative materials with tailored functionalities.

The safety and handling of 2-Pentylidenecyclopentanone are paramount considerations in its use. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling in laboratory and industrial settings. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

Future research directions for 2-Pentylidenecyclopentanone may include exploring its role in bioconjugation chemistry, where it could serve as a linker molecule for drug delivery systems. Additionally, its potential as an analytical reference standard due to its well-defined structure and stability is worth investigating. Collaborative efforts between academia and industry are essential to fully harness its potential across multiple domains.

In summary, 2-Pentylidenecyclopentanone (CAS No. 16424-35-4) is a versatile compound with broad applications in chemistry and medicine. Its synthesis, reactivity, and biological relevance continue to be areas of active investigation, driving innovation in both fundamental research and applied sciences. As our understanding of its properties evolves, so too will its utility in addressing complex challenges across scientific disciplines.